![molecular formula C6H7ClN2O2 B2931470 5-Methylpyridazine-4-carboxylic acid;hydrochloride CAS No. 2411319-29-2](/img/structure/B2931470.png)
5-Methylpyridazine-4-carboxylic acid;hydrochloride
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Description
5-Methylpyridazine-4-carboxylic acid;hydrochloride is a chemical compound with the molecular formula C6H7ClN2O2 and a molecular weight of 174.58. It is used for research purposes and is not intended for human or veterinary use .
Molecular Structure Analysis
The molecular structure of 5-Methylpyridazine-4-carboxylic acid;hydrochloride consists of a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms . The pyridazine ring is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust dual hydrogen-bonding capacity .Physical And Chemical Properties Analysis
5-Methylpyridazine-4-carboxylic acid;hydrochloride is a solid at room temperature. Carboxylic acids, in general, exhibit strong hydrogen bonding between molecules, resulting in high boiling points . They are also soluble in organic solvents such as ethanol, toluene, and diethyl ether .Mechanism of Action
Target of Action
Pyridazine derivatives, which include 5-methylpyridazine-4-carboxylic acid hydrochloride, have been shown to interact with a range of biological targets .
Mode of Action
Pyridazine derivatives have been reported to exhibit a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other anticipated biological activities .
Biochemical Pathways
Pyridazine derivatives have been associated with a variety of physiological effects .
Pharmacokinetics
The compound’s molecular weight of 17458 suggests that it may have favorable pharmacokinetic properties, as compounds with a molecular weight below 500 are generally well-absorbed and distributed in the body .
Action Environment
Factors such as temperature, ph, and the presence of other compounds can potentially influence the action of the compound .
properties
IUPAC Name |
5-methylpyridazine-4-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2.ClH/c1-4-2-7-8-3-5(4)6(9)10;/h2-3H,1H3,(H,9,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCEMHDKBNFSBBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=NC=C1C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylpyridazine-4-carboxylic acid hydrochloride | |
CAS RN |
2411319-29-2 |
Source
|
Record name | 5-methylpyridazine-4-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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